![molecular formula C16H17F3N4O2 B2408014 N-(o-tolyl)-3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide CAS No. 1421585-06-9](/img/structure/B2408014.png)
N-(o-tolyl)-3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
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Description
N-(o-tolyl)-3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H17F3N4O2 and its molecular weight is 354.333. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Applications
N-(o-tolyl)-3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide and its derivatives have been widely explored for their antibacterial properties. Research indicates that these compounds are particularly effective against both Gram-negative and Gram-positive bacteria. For instance, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide exhibited notable activity against various bacterial strains, showcasing the potential of these compounds in combating bacterial infections (Khalid et al., 2016). Similarly, other studies have synthesized and assessed the antibacterial potential of various derivatives, further reinforcing the antimicrobial applications of these compounds (Iqbal et al., 2017).
Antiproliferative and Antimicrobial Effects
The antiproliferative effects of these compounds, particularly as tubulin inhibitors, have been documented, indicating their potential in cancer research and therapy. For example, a study on 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides discovered their role as tubulin inhibitors, potentially offering a new avenue for cancer treatment (Krasavin et al., 2014). Further exploration into other heterocyclic derivatives has also revealed promising antimicrobial properties, broadening the scope of these compounds in medicinal applications (Patel et al., 2012).
Potential in Treating Neurological Disorders
There has been interest in exploring the use of these compounds in neurological applications, particularly as glycine transporter inhibitors. For example, derivatives like 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide have shown potential as glycine transporter 1 inhibitors, indicating their possible use in treating disorders like schizophrenia (Yamamoto et al., 2016).
Properties
IUPAC Name |
N-(2-methylphenyl)-3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N4O2/c1-10-5-2-3-7-12(10)20-15(24)23-8-4-6-11(9-23)13-21-22-14(25-13)16(17,18)19/h2-3,5,7,11H,4,6,8-9H2,1H3,(H,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGQFYSUSZVOOEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)N2CCCC(C2)C3=NN=C(O3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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